Cas no 381705-51-7 (1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid)

• Product Name: 1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid
• CAS No: 381705-51-7
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• MDL: MFCD02630563
• CID: 3076818
• PubChem ID: 2908258
• Update Time: 2025-09-21

1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid
• EN300-236300
• AB00114111-01
• HMS2771L20
• 1-ISOBUTYL-1H-BENZIMIDAZOLE-2-SULFONICACID
• cid_2908258
• MLS000703307
• Z57298732
• 1-ISOBUTYL-1H-BENZIMIDAZOLE-2-SULFONIC ACID
• CHEMBL1335966
• 1-(2-methylpropyl)benzimidazole-2-sulfonic acid
• Cambridge id 6648463
• SMR000273771
• AKOS000275331
• STK364415
• F1033-0018
• BDBM46488
• 1-(2-methylpropyl)-1H-benzimidazole-2-sulfonic acid
• 1-(2-methylpropyl)-2-benzimidazolesulfonic acid
• 381705-51-7
• 1-isobutylbenzimidazole-2-sulfonic acid
• GQA70551

• MDL： MFCD02630563
• Inchi： 1S/C11H14N2O3S/c1-8(2)7-13-10-6-4-3-5-9(10)12-11(13)17(14,15)16/h3-6,8H,7H2,1-2H3,(H,14,15,16)
• InChI Key： HAXCIDOKZMLZAV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1CC(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 254.07251349Da
• Monoisotopic Mass: 254.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles